Cas no 1117-61-9 (D-Citronellol)

• Product Name: D-Citronellol
• CAS No: 1117-61-9
• MF: C₁₀O
• MW: 136.106402397156
• MDL: MFCD00063215
• CID: 178547
• Update Time: 2025-04-19

D-Citronellol Chemical and Physical Properties

Names and Identifiers

• 6-Octen-1-ol,3,7-dimethyl-, (3R)-
• (R)-(+)-BETA-CITRONELLOL
• (+)-Citronellol
• (R)-(+)-β-Citronellol
• D-Citronellol
• (3R)-3,7-dimethyloct-6-en-1-ol
• UNII-P01OUT964K
• (R)-3,7-Dimethyl-6-octen-1-ol
• (R)-Citronellol
• (R)-beta-Citronellol

• MDL： MFCD00063215
• Inchi： 1S/C10O/c1-9(2)5-4-6-10(3)7-8-11
• InChI Key： QSBUITPBFMWVKU-UHFFFAOYSA-N
• SMILES： [C][C]([C][C]/[C]=C(\[C])/[C])[C][C][O] |^1:0,1,4,6,7,10,^4:2,3,8,9|

Computed Properties

• Exact Mass: 156.15100
• Monoisotopic Mass: 156.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: 225-226 ºC
• Boiling Point: 112-113 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.75130
• Solubility: Not determined
• Vapor Pressure: ~0.02 mmHg ( 25 °C)
• Optical Activity: [α]19/D +5.3°, neat

D-Citronellol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3082
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids